Cas no 1261469-83-3 (2-(Chloromethyl)naphthalene-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)naphthalene-3-carboxylic acid
• CAS No: 1261469-83-3
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4935714
• Update Time: 2025-10-05

2-(Chloromethyl)naphthalene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-3-carboxylic acid

• Inchi： 1S/C12H9ClO2/c13-7-10-5-8-3-1-2-4-9(8)6-11(10)12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： UIHDEMYDYJGENQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=CC2=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-3-carboxylic acid

2-(Chloromethyl)naphthalene-3-carboxylic acid: A Comprehensive Overview

2-(Chloromethyl)naphthalene-3-carboxylic acid (CAS No. 1261469-83-3) is a versatile organic compound with a unique structure that combines a naphthalene ring system with a chloromethyl group and a carboxylic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The combination of its aromatic naphthalene core, which provides stability and electronic versatility, with the reactive chloromethyl group and the functional carboxylic acid group, makes it a valuable building block for further chemical modifications.

The naphthalene ring system is a fundamental component of this compound, contributing to its aromatic stability and ability to participate in various chemical reactions. The chloromethyl group (-CH₂Cl) attached at the second position of the naphthalene ring introduces reactivity, enabling the compound to undergo nucleophilic substitution reactions. This reactivity is particularly useful in organic synthesis, where it can serve as an intermediate for constructing more complex molecules. The carboxylic acid group (-COOH) at the third position adds another layer of functionality, allowing for the formation of esters, amides, or other derivatives through condensation reactions.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 2-(Chloromethyl)naphthalene-3-carboxylic acid. One notable approach involves the Friedel-Crafts alkylation reaction, where a chloromethyl group is introduced onto the naphthalene ring under specific catalytic conditions. This method has been optimized to improve yield and selectivity, making it more accessible for large-scale production. Additionally, researchers have explored the use of transition metal catalysts to facilitate coupling reactions involving this compound, further expanding its synthetic utility.

In terms of applications, 2-(Chloromethyl)naphthalene-3-carboxylic acid has shown promise in the pharmaceutical industry as a precursor for drug development. Its structure allows for the creation of bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. For instance, derivatives of this compound have been studied for their ability to inhibit specific enzymes involved in disease pathways. The naphthalene core provides a scaffold for molecular diversity, while the chloromethyl group and carboxylic acid group enable functionalization to target specific biological activities.

Another emerging application of this compound lies in materials science. The aromatic nature of the naphthalene ring makes it suitable for use in designing π-conjugated systems, which are essential components of organic electronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. The chloromethyl group can be used to introduce additional functional groups that enhance electronic properties, while the carboxylic acid group facilitates compatibility with various polymer matrices.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of 2-(Chloromethyl)naphthalene-3-carboxylic acid. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion, 2-(Chloromethyl)naphthalene-3-carboxylic acid (CAS No. 1261469-83-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables a wide range of chemical transformations and applications, from drug discovery to advanced materials development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.